Cas no 1703988-34-4 ((2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol)

• Product Name: (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol
• CAS No: 1703988-34-4
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5917534
• PubChem ID: 131277562
• Update Time: 2025-06-08

(2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol
• Benzeneethanol, β-amino-2-chloro-6-(trifluoromethyl)-, (βS)-
• 1703988-34-4
• EN300-1929008
• (S)-2-Amino-2-(2-chloro-6-(trifluoromethyl)phenyl)ethan-1-ol

• Inchi： 1S/C9H9ClF3NO/c10-6-3-1-2-5(9(11,12)13)8(6)7(14)4-15/h1-3,7,15H,4,14H2/t7-/m1/s1
• InChI Key： WOIQGEFPHYMZMY-SSDOTTSWSA-N
• SMILES： [C@@H](C1C(=CC=CC=1C(F)(F)F)Cl)(N)CO

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±37.0 °C(Predicted)
• pka: 12.21±0.10(Predicted)

Additional information on (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol

Introduction to (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 1703988-34-4)

(2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1703988-34-4, represents a unique molecular structure that combines a chiral center with functional groups that make it a promising candidate for various biochemical applications. The presence of both an amino group and a chloro-substituted phenyl ring with a trifluoromethyl group introduces a rich interplay of electronic and steric effects, which can be exploited for designing novel therapeutic agents.

The compound's stereochemistry, specifically the (S)-configuration at the second carbon atom, is crucial for its biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemical orientation, making the precise synthesis and characterization of such compounds essential. The synthesis of (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol requires meticulous control over reaction conditions to ensure high enantiomeric purity, which is critical for its intended applications in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that the trifluoromethyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and bioavailability. Additionally, the chloro-substituted phenyl ring may participate in hydrogen bonding interactions with biological targets, further influencing the compound's binding affinity and selectivity.

In the context of medicinal chemistry, this compound serves as a valuable scaffold for developing new drugs targeting various diseases. Its structural features make it a versatile building block for further derivatization, allowing chemists to explore different pharmacophores and optimize pharmacokinetic properties. The growing interest in fluorinated compounds stems from their ability to modulate metabolic stability and binding interactions, making them attractive candidates for drug development.

Current research in this area focuses on exploring the potential of (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol as an intermediate in the synthesis of more complex molecules. Studies have shown that derivatives of this compound exhibit promising activity against several therapeutic targets, including enzymes and receptors involved in inflammatory pathways. The combination of its chiral center and electron-withdrawing groups provides a unique chemical profile that can be leveraged to design highly specific inhibitors.

The synthesis of this compound involves multi-step organic transformations, including protection-deprotection strategies to handle the reactive functional groups effectively. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to improve yields and reduce environmental impact. These techniques are essential for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The biological evaluation of (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol has revealed intriguing properties that warrant further investigation. Preclinical studies indicate that this compound demonstrates moderate affinity for certain protein targets, suggesting its potential as a lead compound for drug development. Additionally, its structural motifs are reminiscent of known bioactive molecules, providing insights into possible mechanisms of action.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence often enhances drug efficacy by improving metabolic stability and binding interactions. In (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol, the trifluoromethyl group is strategically positioned to influence both electronic properties and spatial orientation, making it an attractive feature for medicinal chemists seeking to optimize drug-like properties.

Future directions in the study of this compound include exploring its potential in combination therapies and investigating its effects on cellular pathways relevant to human health and disease. The growing body of evidence supporting the use of fluorinated compounds in drug development underscores the importance of continued research into molecules like (2S)-2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol.

In conclusion, (CAS No. 1703988-34-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of stereochemistry and functional groups makes it a promising candidate for further exploration in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.